Cas no 78859-71-9 (3-benzyl-2-hydroxy-1-phenylquinolin-4(1H)-one)

• Product name: 3-benzyl-2-hydroxy-1-phenylquinolin-4(1H)-one
• CAS No: 78859-71-9
• MF: C₂₂H₁₆NO₂
• MW: 326.367945671082
• CID: 880428
• PubChem ID: 51371793

3-benzyl-2-hydroxy-1-phenylquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-2-hydroxy-1-phenylquinolin-4(1H)-one
• 3-benzyl-4-oxo-1-phenylquinolin-2-olate
• DTXSID20680080
• 78859-71-9
• 3-Benzyl-4-oxo-1-phenyl-1,4-dihydroquinolin-2-olate

• Inchi： InChI=1S/C22H17NO2/c24-21-18-13-7-8-14-20(18)23(17-11-5-2-6-12-17)22(25)19(21)15-16-9-3-1-4-10-16/h1-14,24H,15H2/p-1
• InChI Key： XYZVKUSTVPKIKZ-UHFFFAOYSA-M
• SMILES： C1=CC=C(C=C1)CC2=C(C3=CC=CC=C3N(C2=O)C4=CC=CC=C4)[O-]

Computed Properties

• Exact Mass: 326.118103753g/mol
• Monoisotopic Mass: 326.118103753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 43.4Ų